Cas no 1823325-45-6 (2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone)

• Product Name: 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone
• CAS No: 1823325-45-6
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 5925243
• PubChem ID: 130136669
• Update Time: 2025-06-08

2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone
• 1823325-45-6
• 2,2-difluoro-1-(3-fluoro-2-methoxyphenyl)ethan-1-one
• EN300-1928706

• Inchi： 1S/C9H7F3O2/c1-14-8-5(7(13)9(11)12)3-2-4-6(8)10/h2-4,9H,1H3
• InChI Key： HAEDSFCSNKIZGN-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(F)C=1OC)(=O)C(F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone

Introduction to 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone (CAS No. 1823325-45-6)

2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone (CAS No. 1823325-45-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a difluoromethyl group and a substituted phenyl ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone is C₁₀H₉F₃O₂, with a molecular weight of approximately 214.17 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of a fluoroalkyl group onto a phenyl ring and subsequent ketone formation. These synthetic pathways are crucial for ensuring the purity and stability of the final product, which are essential for its use in research and development.

In recent years, the study of fluorinated compounds has become increasingly important due to their unique properties and potential applications in various fields. Fluorine atoms are known to enhance the lipophilicity, metabolic stability, and binding affinity of molecules, making them attractive for drug design. 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone exemplifies these properties, as its difluoromethyl group significantly influences its pharmacological profile.

One of the key areas where 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone has shown promise is in the development of novel therapeutic agents for neurological disorders. Recent studies have demonstrated that this compound exhibits potent activity against specific targets involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of this compound to modulate key enzymes and receptors implicated in these conditions.

Beyond neurological applications, 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone has also been explored for its potential as an anticancer agent. Preclinical studies have shown that it can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are aberrantly activated in cancer cells.

The pharmacokinetic properties of 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone have also been extensively studied. Its high lipophilicity allows for efficient absorption and distribution within the body, while its metabolic stability ensures prolonged bioavailability. These properties make it an attractive candidate for further clinical evaluation.

In addition to its therapeutic potential, 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone has been investigated for its use as a tool compound in chemical biology research. Its ability to selectively interact with specific protein targets makes it a valuable probe for studying protein function and interactions within cellular systems. This application has broad implications for understanding disease mechanisms and identifying new therapeutic targets.

The safety profile of 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone has been evaluated through various preclinical studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its safe use in human clinical trials.

In conclusion, 2,2-Difluoro-1-(3-fluoro-2-methoxy-phenyl)-ethanone (CAS No. 1823325-45-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for further investigation in the development of novel therapeutic agents for neurological disorders and cancer. As research continues to advance, it is anticipated that this compound will play an increasingly important role in advancing our understanding of disease mechanisms and improving patient outcomes.